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Cat. No.: B102722 Get Quote

An in-depth analysis of docosyl acrylate-based copolymers versus other chemical additives

reveals their potential in improving the flow properties of waxy crude oil. This guide provides a

comparative overview of their performance, supported by experimental data and detailed

methodologies, to assist researchers and industry professionals in selecting the optimal flow

improver.

The transportation of waxy crude oil through pipelines is a significant challenge in the

petroleum industry, primarily due to the precipitation and agglomeration of paraffin wax at lower

temperatures. This phenomenon increases the oil's viscosity and pour point, leading to

potential blockages and reduced flow efficiency. Chemical additives, known as pour point

depressants (PPDs) and flow improvers, are widely used to mitigate these issues. Among the

various chemical solutions, acrylate-based polymers have shown considerable promise. This

guide focuses on the efficiency of docosyl acrylate, a long-chain acrylate ester, as a key

component in crude oil flow improvers, and compares its performance with other common

alternatives.

Performance Comparison of Crude Oil Flow
Improvers
The effectiveness of a flow improver is primarily evaluated based on its ability to depress the

pour point, reduce viscosity, and lower the yield stress of the crude oil. The following tables

summarize the performance of a terpolymer containing docosyl acrylate against other
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acrylate-based copolymers and ethylene-vinyl acetate (EVA), a widely used commercial flow

improver.

It is crucial to note that the data presented below is compiled from various studies, each

utilizing different crude oil samples. The composition of crude oil significantly impacts the

performance of any given additive. Therefore, this comparison should be considered as an

indicative guide rather than a direct head-to-head evaluation.

Table 1: Pour Point Depression
Flow Improver
Additive

Concentration
(ppm)

Pour Point
Depression (°C)

Crude Oil Type

Poly(octadecyl

acrylate-co-docosyl

acrylate-co-maleic

anhydride)

1300 8[1] Waxy Crude

Ethylene-Vinyl Acetate

(EVA)
400 24 Heavy Crude

Poly(stearyl acrylate-

co-behenyl acrylate)
1000 9

Malaysian Waxy

Crude[2]

Table 2: Viscosity Reduction
Flow Improver
Additive

Concentration
(ppm)

Temperature
(°C)

Viscosity
Reduction (%)

Crude Oil Type

Poly(stearyl

acrylate-co-

behenyl acrylate)

1000 5 90.57
Malaysian Waxy

Crude

Poly(octadecyl

acrylate)
800 Not Specified Significant

Daqing Waxy

Crude

Ethylene-Vinyl

Acetate (EVA)
400 Not Specified

Significant (from

556 cP to 185

cP)

Heavy Crude
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Table 3: Yield Stress Reduction
Quantitative, directly comparable data for yield stress reduction of docosyl acrylate-based

polymers was limited in the reviewed literature. However, the general mechanism of action of

acrylate-based PPDs involves modifying wax crystal structures, which typically leads to a

reduction in the yield stress of the gelled oil.

Mechanism of Action
The efficiency of docosyl acrylate as a flow improver is attributed to its long alkyl chain (C22).

The mechanism of action for acrylate-based PPDs, including those containing docosyl
acrylate, generally involves the following steps:

Mechanism of Action

Introduction of Docosyl
Acrylate Copolymer into Crude Oil

Co-crystallization of the long alkyl
chains of the polymer with paraffin

wax molecules as temperature drops.

The polymer's bulky backbone disrupts the
interlocking wax crystal network formation.

Formation of smaller, more dispersed
wax crystals that are less likely to agglomerate.

Reduced Pour Point, Viscosity,
and Yield Stress, leading to

improved crude oil flow.

Click to download full resolution via product page

Experimental Protocols
Accurate evaluation of flow improver performance relies on standardized and well-documented

experimental procedures. Below are detailed methodologies for key experiments cited in this

guide.

Pour Point Measurement (Based on ASTM D97)
Objective: To determine the lowest temperature at which a crude oil sample will continue to flow

under prescribed conditions.

Apparatus:

Test jar
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Jacket

Disk

Gasket

Cooling bath

Thermometer

Procedure:

Sample Preparation: The crude oil sample is heated to a specified temperature above its

expected pour point to dissolve any existing wax crystals and erase its previous thermal

history.

Dosing: The docosyl acrylate-based additive or other flow improvers are added to the

heated crude oil at the desired concentration. The mixture is stirred thoroughly to ensure

homogeneous distribution.

Cooling: The treated sample is poured into the test jar up to a prescribed mark. The test jar is

then placed in the cooling bath.

Observation: At every 3°C interval as the sample cools, the test jar is removed from the

jacket and tilted to observe for any movement of the oil. This observation should be

completed within 3 seconds.

Determination of Pour Point: The test is continued until a temperature is reached at which

the oil shows no movement when the jar is held in a horizontal position for 5 seconds. The

pour point is recorded as 3°C above this temperature.[3]

Rheological Measurements (Viscosity and Yield Stress)
Objective: To characterize the flow behavior of the crude oil with and without the flow improver

by measuring its viscosity and yield stress as a function of temperature and shear rate.

Apparatus:
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Rotational rheometer with a suitable geometry (e.g., concentric cylinder or cone-plate)

Temperature control unit

Procedure:

Sample Loading: The crude oil sample, with or without the additive, is loaded into the

rheometer.

Thermal Conditioning: The sample is heated to a temperature well above the wax

appearance temperature (WAT) to ensure all waxes are dissolved. It is then cooled at a

controlled rate to the desired test temperature.

Viscosity Measurement: The viscosity is measured over a range of shear rates to determine

the flow behavior (Newtonian or non-Newtonian). For waxy crudes, a shear rate ramp is

typically applied, starting from a high shear rate and decreasing to a low shear rate.

Yield Stress Measurement: The yield stress, which is the minimum stress required to initiate

flow, can be determined by a stress ramp or by fitting a rheological model (e.g., Bingham or

Herschel-Bulkley) to the shear stress vs. shear rate data.

Experimental Workflow for Flow Improver Evaluation

Crude Oil Sample
Preparation & Heating

Dosing with Flow
Improver (e.g., Docosyl Acrylate)

Pour Point Measurement
(ASTM D97)

Rheological Analysis
(Viscosity & Yield Stress)

Data Analysis and
Performance Comparison

Click to download full resolution via product page

Conclusion
Docosyl acrylate, particularly when incorporated into copolymers and terpolymers,

demonstrates significant potential as an effective crude oil flow improver. The available data

indicates its ability to reduce the pour point and viscosity of waxy crude oils. However, a direct,

quantitative comparison with other additives like EVA is challenging due to the variability in
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crude oil properties used in different studies. For a conclusive evaluation, it is recommended

that comparative studies are conducted on the same crude oil source under identical

experimental conditions. The detailed experimental protocols provided in this guide offer a

framework for such standardized testing, enabling researchers and industry professionals to

make informed decisions in the selection and application of crude oil flow improvers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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